3,3'-[1,4-phenylenebis(oxy)]bis[1-(2-methyl-1H-benzimidazol-1-yl)-2-propanol]

• IUPAC Name: 1-[4-[2-hydroxy-3-(2-methylbenzimidazol-1-yl)propoxy]phenoxy]-3-(2-methylbenzimidazol-1-yl)propan-2-ol
• InChI: InChI=1S/C28H30N4O4/c1-19-29-25-7-3-5-9-27(25)31(19)15-21(33)17-35-23-11-13-24(14-12-23)36-18-22(34)16-32-20(2)30-26-8-4-6-10-28(26)32/h3-14,21-22,33-34H,15-18H2,1-2H3
• InChI Key: QIMMPMWCSKTYHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CC(COC3=CC=C(C=C3)OCC(CN4C(=NC5=CC=CC=C54)C)O)O
• Molecular Formula: C28H30N4O4
• Molecular Weight: 486.6 g/mol

Description

3,3'-[1,4-phenylenebis(oxy)]bis[1-(2-methyl-1H-benzimidazol-1-yl)-2-propanol] is a useful research compound. Its molecular formula is C28H30N4O4 and its molecular weight is 486.6 g/mol. The purity is usually 95%.
The exact mass of the compound 3,3'-[1,4-phenylenebis(oxy)]bis[1-(2-methyl-1H-benzimidazol-1-yl)-2-propanol] is 486.22670545 g/mol and the complexity rating of the compound is 622. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

The compound, also known as “3,3’-[1,4-phenylenebis(oxy)]bis[1-(2-methyl-1H-benzimidazol-1-yl)-2-propanol]”, is a complex molecule with potential biological activityIt is known that imidazole-containing compounds, such as this one, have a broad range of chemical and biological properties . They are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

It is known that imidazole-containing compounds can interact with various biological targets due to their broad range of chemical and biological properties . For instance, some imidazole derivatives have been shown to exhibit anti-inflammatory and analgesic activities .

Biochemical Pathways

Given the wide range of biological activities associated with imidazole-containing compounds, it is likely that multiple biochemical pathways are affected .

Pharmacokinetics

The solubility of the compound in polar solvents, such as water, suggests that it may have good bioavailability .

Result of Action

Given the wide range of biological activities associated with imidazole-containing compounds, it is likely that this compound has multiple effects at the molecular and cellular level .

Action Environment

It is known that the efficacy and stability of many compounds can be influenced by factors such as ph, temperature, and the presence of other substances .